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Compound of Interest

Compound Name:
O-Isopropylhydroxylamine

hydrochloride

Cat. No.: B044903 Get Quote

O-Isopropylhydroxylamine Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and chemical properties of O-
Isopropylhydroxylamine hydrochloride. The information is curated for professionals in

research and development, with a focus on data clarity, experimental context, and the

compound's role in chemical synthesis.

Core Physical and Chemical Properties
O-Isopropylhydroxylamine hydrochloride is a white crystalline solid that serves as a

versatile reagent in organic synthesis.[1][2] Its hydrochloride salt form enhances its stability and

solubility in aqueous solutions, making it a convenient precursor for various chemical

transformations.[3]

Quantitative Data Summary
The key physical and chemical properties of O-Isopropylhydroxylamine hydrochloride are

summarized in the tables below for easy reference and comparison.
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Identifier Value Source(s)

CAS Number 4490-81-7 [1][2][3]

Molecular Formula C₃H₁₀ClNO [2][3]

Molecular Weight 111.57 g/mol [1][3]

Appearance
White to off-white or beige

crystalline solid
[1][2]

Property Value Notes Source(s)

Melting Point 80-100 °C

A specific value of

94°C has also been

reported. The range

may be indicative of

purity.

[1][4]

Solubility Soluble in water.

Quantitative solubility

data (g/100mL) is not

readily available in

published literature.

[1][2]

pKa
Not experimentally

determined.

The predicted pKa of

the corresponding free

base, N-

Isopropylhydroxylamin

e, is approximately

14.14. The

hydrochloride salt is

acidic.

[5]

Stability

Stable under

recommended storage

conditions (cool, dry,

inert atmosphere).

Hygroscopic; protect

from moisture.
[2]

Experimental Protocols
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Detailed methodologies for the determination of key physical properties are outlined below.

These are generalized protocols that can be adapted for O-Isopropylhydroxylamine
hydrochloride.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which the solid-to-liquid phase

transition occurs.

Methodology:

Sample Preparation: A small amount of finely powdered, dry O-Isopropylhydroxylamine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first liquid droplet is observed is recorded as the

onset of melting. The temperature at which the last solid crystal disappears is recorded as

the completion of melting.

Reporting: The melting point is reported as a range from the onset to the completion of

melting.

Aqueous Solubility Determination (Shake-Flask Method)
This protocol determines the equilibrium solubility of a substance in water at a specific

temperature.

Methodology:

Sample Preparation: An excess amount of O-Isopropylhydroxylamine hydrochloride is

added to a known volume of deionized water in a sealed flask.
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Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for

a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Analysis: The concentration of O-Isopropylhydroxylamine hydrochloride in the clear,

saturated solution is determined using a suitable analytical technique, such as UV-Vis

spectroscopy, HPLC, or titration.

Calculation: The solubility is expressed as grams of solute per 100 mL of solvent (g/100mL)

at the specified temperature.

pKa Determination (Potentiometric Titration)
This method is used to determine the acid dissociation constant of the protonated amine.

Methodology:

Solution Preparation: A precise weight of O-Isopropylhydroxylamine hydrochloride is

dissolved in a known volume of deionized water to create a solution of known concentration.

Titration Setup: A calibrated pH electrode is immersed in the solution, which is stirred

continuously.

Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, measured

increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point.

Chemical Reactivity and Synthesis
O-Isopropylhydroxylamine hydrochloride is primarily utilized as a nucleophilic reagent in

organic synthesis, most notably for the formation of oximes from carbonyl compounds.[3]
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Synthesis of O-Isopropylhydroxylamine Hydrochloride
One common synthetic route involves the alkylation of an N-hydroxyacetimidate ester followed

by hydrolysis.

Synthesis Pathway

Ethyl N-hydroxyacetimidate
O-Alkylated IntermediateAlkylation

Isopropyl mesylate

O-Isopropylhydroxylamine

Acidic Hydrolysis

O-Isopropylhydroxylamine
Hydrochloride

HCl

Click to download full resolution via product page

Caption: Synthesis of O-Isopropylhydroxylamine Hydrochloride.

Reaction with Carbonyls: Oxime Formation
A key application of O-Isopropylhydroxylamine hydrochloride is its reaction with aldehydes

and ketones to form O-isopropyloximes. This reaction is a nucleophilic addition to the carbonyl

group.

Oxime Formation

O-Isopropylhydroxylamine
(from hydrochloride salt) Acetone O-isopropyloxime

Acetone
(or other carbonyl)

Water
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Caption: Reaction of O-Isopropylhydroxylamine with Acetone.

This reaction is crucial in synthetic organic chemistry for the preparation of amines and other

nitrogen-containing compounds.[3] The resulting oximes are valuable intermediates in the

synthesis of pharmaceuticals and other biologically active molecules.[1]

Stability and Storage
O-Isopropylhydroxylamine hydrochloride is stable under recommended storage conditions.

[2] It is, however, hygroscopic and should be stored in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon) in a cool, dry place to prevent degradation from moisture.

[2]

Applications in Research and Development
The primary utility of O-Isopropylhydroxylamine hydrochloride lies in its role as a synthetic

intermediate. Its ability to introduce the O-isopropylhydroxylamino group makes it a valuable

tool for medicinal chemists and material scientists. Key application areas include:

Pharmaceutical Synthesis: As a building block for creating complex molecules with potential

therapeutic properties.[3]

Agrochemical Development: In the synthesis of novel pesticides and herbicides.[3]

Material Science: For the preparation of metal-chelating agents and polymers.[1]

Analytical Chemistry: Used as a reagent for the derivatization of carbonyl compounds for

analysis by chromatography and mass spectrometry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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